Cas no 2138247-47-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138247-47-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5294742
• PubChem ID: 165467426
• Update Time: 2025-07-16

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-790682
• 2138247-47-7
• 4-methyl-2-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H21NO2/c1-10-8-16-9-12(10)7-11(15)14-13(12)5-3-2-4-6-13/h10H,2-9H2,1H3,(H,14,15)
• InChI Key： HPZNQAVKMJXLQI-UHFFFAOYSA-N
• SMILES： O1CC(C)C2(C1)CC(NC12CCCCC1)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 418.4±38.0 °C(Predicted)
• pka: 16.26±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138247-47-7 and Its Potential Applications in Modern Research

The compound with the CAS number 2138247-47-7, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, though not yet widely recognized by a specific commercial name, has shown considerable promise in preliminary studies, particularly in the context of drug discovery and molecular interactions. The lack of a formal index name underscores the early stages of its exploration but also highlights its potential as a novel entity worthy of further investigation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification and characterization of such compounds. The molecular structure of CAS No. 2138247-47-7 suggests a complex arrangement of functional groups that could interact with biological targets in diverse ways. This complexity is both a challenge and an opportunity, as it opens up multiple avenues for research without limiting the compound's versatility.

In the realm of medicinal chemistry, the ability to modulate biological pathways through small molecule intervention is paramount. The preliminary data on INDEX NAME NOT YET ASSIGNED indicate that it may possess properties conducive to inhibiting key enzymes or receptors involved in various diseases. For instance, studies have hinted at its potential efficacy in modulating pathways related to inflammation and oxidative stress, two critical factors in conditions such as neurodegenerative disorders and cardiovascular diseases.

The synthesis and purification of CAS No. 2138247-47-7 have been challenging due to its intricate molecular framework. However, recent innovations in synthetic methodologies have made it more feasible to produce sufficient quantities for detailed biological testing. These advancements include the use of flow chemistry and catalytic processes that enhance yield and purity, thereby enabling more robust experimental validation.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. By leveraging its unique structural features, researchers are exploring how it might be tailored to interact specifically with disease-causing proteins or genetic markers. This approach aligns with the growing trend toward personalized medicine, where treatments are designed to address the individual biological makeup of patients.

Furthermore, the compound's stability under various conditions has been a focus of study. Chemical stability is crucial for ensuring that pharmaceuticals remain effective throughout their shelf life and during storage and transport. Initial tests have shown encouraging results, indicating that INDEX NAME NOT YET ASSIGNED can maintain its integrity under controlled environments, which is essential for practical clinical application.

The interdisciplinary nature of research involving CAS No. 2138247-47-7 also highlights its broader implications beyond traditional drug discovery. Chemists are collaborating with biologists, bioinformaticians, and even materials scientists to explore its potential uses in areas such as biomaterials and nanotechnology. This cross-pollination of ideas is fostering innovation and may lead to unexpected breakthroughs.

As the field progresses, ethical considerations are also being addressed to ensure that research involving such compounds is conducted responsibly. Transparent reporting of findings, adherence to regulatory standards, and collaboration across institutions are key components of this effort. These practices not only enhance the credibility of the research but also promote global scientific advancement.

In conclusion, while INDEX NAME NOT YET ASSIGNED (CAS No. 2138247-47-7) remains relatively uncharted territory in terms of commercialization, its potential is immense. The combination of its unique chemical properties and promising preliminary biological activity positions it as a compound worth watching closely in the coming years. As research continues to unfold, we can anticipate further insights into its mechanisms of action and therapeutic applications.